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Compound of Interest

Compound Name: Fmoc-L-Lys(Cbz)OH
Cat. No.: B13389985
Get Quote

Part 1: Executive Summary & Strategic Utility

In the landscape of Solid-Phase Peptide Synthesis (SPPS), Fmoc-Lys(Z)-OH (CAS: 86060-82-
4) serves a specialized but critical role: Side-Chain Permanence.

Unlike the standard Fmoc-Lys(Boc)-OH, where the side-chain protection is stripped
concurrently with resin cleavage (via TFA), the Benzyloxycarbonyl (Z or Cbz) group on the
epsilon-amine of Lysine is acid-stable. It survives the harsh Trifluoroacetic Acid (TFA) cleavage
cocktail, yielding a peptide that is free at the N-terminus and C-terminus but remains protected
at the specific Lysine residue.

This property is the cornerstone of orthogonal protection strategies, enabling:

» Post-Cleavage Modification: Selective derivatization of other residues while Lysine remains
masked.

o Solution-Phase Fragment Condensation: Protecting the Lysine side chain during the
coupling of fully protected peptide fragments in solution.

e Prevention of Side Reactions: mitigating branching or acylation at the
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-amine during complex synthetic steps.

Part 2: Technical Profile & Chemical Properties[1][2]
Physicochemical Data

Property Specification
N-
Chemical Name -Fmoc-N-

-benzyloxycarbonyl-L-lysine

Synonyms Fmoc-Lys(Z)-OH; Fmoc-Lys(Cbz)-OH
CAS Number 86060-82-4
Molecular Weight 502.56 g/mol

Molecular Formula

Appearance White to off-white powder

Soluble in DMF, DMSO, NMP; Moderately

Solubilit
Y soluble in MeOH

_ 98.0% (HPLC),
Purity Standard

99.5% Enantiomeric Purity

Stability Matrix

e Fmoc Group (

-amine): Base-labile.[1] Removed by 20% Piperidine in DMF.
e Z Group (

-amine): Acid-Stable (TFA).[2] Base-Stable.

o Removal: Catalytic Hydrogenolysis (

/Pd-C), HF (anhydrous), or TFMSA.
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o Resistance: Completely resistant to 95% TFA cleavage cocktails.

Part 3: Mechanistic Workflow & Visualization

The following diagram illustrates the orthogonal pathway. Note how the "Z" group persists when
the peptide is cleaved from the resin, requiring a secondary, specific deprotection step.

Solid Phase Solution Phase

Click to download full resolution via product page

Figure 1: The Orthogonal Lifecycle of Fmoc-Lys(Z)-OH. Unlike Boc-protected Lysine, the Z-
group survives TFA cleavage, allowing for controlled solution-phase deprotection.

Part 4: Validated Experimental Protocols
Coupling Protocol (Solid Phase)

Objective: Efficient incorporation of Fmoc-Lys(Z)-OH into the peptide chain without
racemization.

e Reagents:

o

Fmoc-Lys(Z)-OH (3-5 equivalents relative to resin loading).

o

Activator: HBTU or HATU (0.95 eq relative to AA).

o

Base: DIPEA (2.0 eq relative to AA).

[¢]

Solvent: Anhydrous DMF.

e Procedure:

o Dissolve Fmoc-Lys(Z)-OH and HBTU in minimal DMF.
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o Add DIPEA immediately prior to adding to the resin.
o Reaction Time: 45-60 minutes at room temperature.

o QC Check: Perform a Kaiser test (ninhydrin). If blue (positive), recouple using
PyBOP/HOA.

o Causality: We use a slight deficit of activator (0.95 eq) to prevent the formation of
guanidinium byproducts, which can occur if excess HBTU reacts with the N-terminus.

Resin Cleavage (Z-Retention)

Objective: Cleave peptide from resin and remove acid-labile groups (tBu, Trt, Boc) while
retaining the Z group on Lysine.

o Cocktail: TFA/TIS/H20 (95:2.5:2.5 viv).
e Procedure:

Incubate resin with cocktail for 2—3 hours.

o

[¢]

Precipitate filtrate in cold diethyl ether.

[e]

Centrifuge and wash pellet 3x with ether.

[e]

Lyophilize.
e Result: The resulting white powder is the peptide with Lys(Z) intact.

 Verification: Check Mass Spec. The mass will be +134.1 Da higher per Lysine residue
compared to the fully deprotected sequence.

Z-Group Deprotection (Hydrogenolysis)

Objective: Removal of the Z group in solution phase. Note: This method avoids the use of HF
(Hydrofluoric Acid), which is hazardous and requires special apparatus.

¢ Solvent System: Methanol (MeOH) or 90% Acetic Acid (if peptide solubility is poor in MeOH).
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e Catalyst: 10% Palladium on Carbon (Pd/C).[3] Use 10-20% by weight relative to the peptide.
e Procedure:

o Dissolve the peptide in the solvent.

o Add Pd/C catalyst carefully (under inert gas to prevent ignition).

o Bubble Hydrogen gas (

) through the solution or use a hydrogen balloon.

o Stir vigorously for 2—4 hours.
o Filtration: Filter through Celite to remove the catalyst.
o Workup: Concentrate the filtrate and lyophilize.
» Self-Validating Check:
o TLC/HPLC: Shift in retention time.

o Mass Spec: Loss of 134 Da (Z group) observed.

Part 5: Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

o Use HATU/HOAL instead of
) Steric hindrance or
Incomplete Coupling ) HBTU. Increase temperature
aggregation. )
to 50°C (Microwave).

Ensure TFA s fresh. The Z

group is generally very stable,

Contaminated TFA or
Z-Group Loss during TFA extremely long cleavage times

but trace impurities can
(>6h).

catalyze degradation.

If the peptide contains
Cysteine (Cys) or Methionine
] o (Met), sulfur can poison the Pd
Incomplete Hydrogenolysis Catalyst poisoning (Sulfur). }
catalyst. Alternative: Use HF
cleavage or TFMSA if sulfur is

present.

Add HFIP
o ) ) (Hexafluoroisopropanol) or use
Solubility in MeOH Peptide aggregation. ) ]
Acetic Acid as the solvent for

hydrogenolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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